N-[4-(2,3-dihydro-1,4-benzodioxin-6-ylmethoxy)benzyl]ethanamine

• Molecular Formula: C18H21NO3
• Molecular Weight: 299.4 g/mol
• IUPAC Name: N-[[4-(2,3-dihydro-1,4-benzodioxin-6-ylmethoxy)phenyl]methyl]ethanamine
• InChI: InChI=1S/C18H21NO3/c1-2-19-12-14-3-6-16(7-4-14)22-13-15-5-8-17-18(11-15)21-10-9-20-17/h3-8,11,19H,2,9-10,12-13H2,1H3
• InChI Key: BEISPIXDECVETD-UHFFFAOYSA-N
• SMILES: CCNCC1=CC=C(C=C1)OCC2=CC3=C(C=C2)OCCO3

Description

N-[4-(2,3-dihydro-1,4-benzodioxin-6-ylmethoxy)benzyl]ethanamine, also known as 2C-B, is a synthetic psychoactive substance that belongs to the phenethylamine family. It was first synthesized in 1974 by Alexander Shulgin, a renowned chemist and pharmacologist. 2C-B is known for its hallucinogenic and empathogenic effects, and has been studied for its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of N-[4-(2,3-dihydro-1,4-benzodioxin-6-ylmethoxy)benzyl]ethanamine is not fully understood, but it is thought to act on the serotonin system in the brain. It is a partial agonist of the 5-HT2A receptor, which is involved in the regulation of mood, perception, and cognition.
Biochemical and physiological effects:
N-[4-(2,3-dihydro-1,4-benzodioxin-6-ylmethoxy)benzyl]ethanamine can cause a range of biochemical and physiological effects, including altered perception, mood, and thought processes. It can also cause changes in heart rate, blood pressure, and body temperature. The effects of N-[4-(2,3-dihydro-1,4-benzodioxin-6-ylmethoxy)benzyl]ethanamine can last for several hours, and can vary depending on the dose and individual response.

Advantages and Limitations for Lab Experiments

N-[4-(2,3-dihydro-1,4-benzodioxin-6-ylmethoxy)benzyl]ethanamine has several advantages for use in lab experiments, including its relatively low toxicity and ease of synthesis. However, there are also limitations to its use, including the potential for abuse and the lack of standardized dosing protocols.

Future Directions

There are several potential future directions for research on N-[4-(2,3-dihydro-1,4-benzodioxin-6-ylmethoxy)benzyl]ethanamine, including further investigation into its therapeutic applications, as well as its potential use as a tool for studying the serotonin system and its role in mental health. Additionally, there is a need for more research on the long-term effects of N-[4-(2,3-dihydro-1,4-benzodioxin-6-ylmethoxy)benzyl]ethanamine use, as well as its potential for abuse and addiction.

Synthesis Methods

The synthesis of N-[4-(2,3-dihydro-1,4-benzodioxin-6-ylmethoxy)benzyl]ethanamine involves several steps, including the condensation of 2,5-dimethoxybenzaldehyde with nitroethane, reduction of the resulting nitrostyrene, and reductive amination with benzylamine. The final product is obtained through purification and crystallization.

Scientific Research Applications

N-[4-(2,3-dihydro-1,4-benzodioxin-6-ylmethoxy)benzyl]ethanamine has been studied for its potential therapeutic applications, particularly in the treatment of depression, anxiety, and PTSD. It has also been investigated for its use in psychotherapy, as it can enhance empathy and emotional openness.